Cas no 1758-77-6 ((S)-Aziridine-2-carboxylic acid)

(S)-Aziridine-2-carboxylic acid is a chiral aziridine derivative featuring a strained three-membered ring and a carboxylic acid functional group. This compound serves as a valuable building block in organic synthesis, particularly for the preparation of enantiomerically pure pharmaceuticals, agrochemicals, and bioactive molecules. Its rigid aziridine ring enables selective ring-opening reactions, facilitating the introduction of nitrogen-containing motifs with high stereocontrol. The carboxylic acid group further enhances its utility by allowing derivatization or conjugation. Due to its high reactivity and stereochemical integrity, (S)-Aziridine-2-carboxylic acid is widely employed in asymmetric synthesis, peptidomimetics, and medicinal chemistry research. Proper handling is required due to its potential toxicity and reactivity.

(S)-Aziridine-2-carboxylic acid structure

1758-77-6 structure

Product Name:(S)-Aziridine-2-carboxylic acid

CAS No:1758-77-6

MF:C₃H₅NO₂

MW:87.077300786972

CID:1038193

PubChem ID:11286438

Update Time:2025-06-07

(S)-Aziridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (S)-Aziridine-2-carboxylic acid
- (2S)-aziridine-2-carboxylic acid
- L-2-AZIRIDINECARBOXYLIC ACID
- 1758-77-6
- EN300-7571418
- DB-328130
- CHEMBL328290
- CS-0111707
- (S)-Aziridine-2-carboxylicacid
- WBGBOXYJYPVLQJ-REOHCLBHSA-N
- (2S)-2-Aziridinecarboxylic acid
- DTXSID301305127
- MDL： MFCD09836119
- Inchi： 1S/C3H5NO2/c5-3(6)2-1-4-2/h2,4H,1H2,(H,5,6)/t2-/m0/s1
- InChI Key： WBGBOXYJYPVLQJ-REOHCLBHSA-N
- SMILES： OC([C@@H]1CN1)=O

Computed Properties

Exact Mass: 87.03200
Monoisotopic Mass: 87.032028402g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 80.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3.1
Topological Polar Surface Area: 59.2Å²

Experimental Properties

PSA: 59.24000
LogP: -0.62840

(S)-Aziridine-2-carboxylic acid Pricemore >>

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